Cas no 1187-80-0 (3-Hexen-2-one, 3-methyl-)

• Product Name: 3-Hexen-2-one, 3-methyl-
• CAS No: 1187-80-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 97217
• Update Time: 2024-01-24

3-Hexen-2-one, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexen-2-one, 3-methyl-
• 3-methylhex-3-en-2-one

• Inchi： 1S/C7H12O/c1-4-5-6(2)7(3)8/h5H,4H2,1-3H3/b6-5+
• InChI Key： VUMOHCHGPYCDSV-AATRIKPKSA-N
• SMILES： CC(=O)/C(/C)=C/CC

Computed Properties

• Exact Mass: 112.08886

Experimental Properties

• PSA: 17.07